Cas no 2034572-25-1 (N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-1-benzothiophene-2-carboxamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-1-benzothiophene-2-carboxamide
• CAS No: 2034572-25-1
• MF: C₂₀H₁₈N₂O₂S
• MW: 350.434123516083
• CID: 5377667
• PubChem ID: 91624587
• Update Time: 2025-05-23

N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025315130
• F6436-3112
• N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-1-benzothiophene-2-carboxamide
• 2034572-25-1
• N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)benzo[b]thiophene-2-carboxamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-1-benzothiophene-2-carboxamide

• Inchi： 1S/C20H18N2O2S/c1-22-12-15(14-7-3-4-8-16(14)22)17(23)11-21-20(24)19-10-13-6-2-5-9-18(13)25-19/h2-10,12,17,23H,11H2,1H3,(H,21,24)
• InChI Key： BALXZJGNDUVDRC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(NCC(C1=CN(C)C2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 350.10889899g/mol
• Monoisotopic Mass: 350.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-1-benzothiophene-2-carboxamide

N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-1-benzothiophene-2-carboxamide: A Comprehensive Overview

N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-1-benzothiophene-2-carboxamide, identified by the CAS Registry Number 2034572-25-1, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a benzothiophene core, which is a heterocyclic aromatic system, and an indole moiety, both of which are known for their bioactive properties. The presence of a carboxamide group further enhances its functional versatility, making it a promising candidate for various therapeutic interventions.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving yield and purity. The compound's structure has been thoroughly characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its stereochemistry and conformational flexibility, which are critical for understanding its biological activity.

In terms of biological activity, N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-1-benzothiophene-2-carboxamide has shown promising results in preliminary assays. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), suggests its potential in treating diseases like cancer and neurodegenerative disorders. Recent studies have highlighted its role as a kinase inhibitor, where it demonstrates selective inhibition of certain oncogenic kinases. Additionally, its interaction with GPCRs has been explored in the context of inflammation and pain management.

The pharmacokinetic profile of this compound has also been evaluated in preclinical models. Results indicate moderate absorption and distribution properties, with acceptable metabolic stability. These findings are encouraging for its potential development into an orally bioavailable drug. Furthermore, toxicological studies have revealed that the compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for drug safety.

Recent research has focused on modifying the structure of N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-1-benzothiophene-2-carboxamide to enhance its pharmacokinetic properties and target specificity. For instance, substituent modifications on the indole ring have been shown to improve solubility and bioavailability. These efforts underscore the importance of structure-based drug design in optimizing lead compounds for clinical applications.

In conclusion, N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-1-benzothiophene-2-carboxamide (CAS No: 2034572-25